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Compound of Interest

Compound Name: Crolibulin

Cat. No.: B1683790 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Crolibulin, also known as EPC2407, is a potent tubulin polymerization inhibitor with significant

anti-tumor and vascular-disrupting properties.[1][2] It induces apoptosis and inhibits cell growth

by binding to the colchicine-binding site on β-tubulin, leading to cell cycle arrest at the G2/M

phase.[2][3] Accurate and consistent preparation of Crolibulin stock solutions is critical for

obtaining reliable and reproducible results in cell-based assays. These application notes

provide a detailed protocol for the preparation, storage, and handling of Crolibulin stock

solutions for in vitro research.

Crolibulin Properties
A summary of the key chemical and physical properties of Crolibulin is provided in the table

below.
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Property Value Source(s)

Molecular Formula C₁₈H₁₇BrN₄O₃ [4][5][6][7]

Molecular Weight 417.26 g/mol [2][5][6]

Appearance Solid powder [2][6]

Solubility
Soluble in DMSO, insoluble in

water
[2][4]

Purity >98% [2]

Experimental Protocol: Preparation of Crolibulin
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Crolibulin in Dimethyl

Sulfoxide (DMSO).

Materials:

Crolibulin powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before handling Crolibulin, ensure all necessary personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, are worn.

Perform all manipulations in a chemical fume hood.
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Weighing Crolibulin: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of Crolibulin powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.17 mg of Crolibulin (see calculation below).

Solvent Addition: Add the calculated volume of anhydrous/sterile DMSO to the

microcentrifuge tube containing the Crolibulin powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the Crolibulin powder is

completely dissolved. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.[1] Store the aliquots at -20°C for long-term

storage (up to 1 year) or at -80°C for extended storage (up to 2 years).[1] For short-term

storage (days to weeks), the solid compound can be stored at 0-4°C.[2][4]

Calculation for a 10 mM Stock Solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 417.26 g/mol x 1000 mg/g

Mass (mg) = 4.17 mg

Preparation of Working Solutions
For cell culture experiments, the DMSO stock solution must be diluted to the final working

concentration in the cell culture medium. It is crucial to minimize the final DMSO concentration

to avoid solvent-induced cytotoxicity.[8] A final DMSO concentration of less than 0.5% is

generally recommended.

Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution.

For example, add 1 µL of the 10 mM Crolibulin stock solution to 999 µL of pre-warmed cell

culture medium.
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The optimal working concentration of Crolibulin is cell-line dependent. The reported IC₅₀

values for Crolibulin range from the nanomolar to the low micromolar range. For instance, the

IC₅₀ for HT-29 cells is 0.52 µM, while for MCF-7 breast cancer cells, it is in the range of 10–33

nM.[1][9] It is recommended to perform a dose-response experiment to determine the optimal

concentration for your specific cell line and assay.

Stability and Storage
Form

Storage
Temperature

Stability Source(s)

Solid Powder 0-4°C
Short-term (days to

weeks)
[2][4]

Solid Powder -20°C
Long-term (months to

years)
[2][4]

Stock Solution in

DMSO
-20°C Up to 1 year [1]

Stock Solution in

DMSO
-80°C Up to 2 years [1]

Note: Avoid repeated freeze-thaw cycles of the stock solution.

Crolibulin's Mechanism of Action
Crolibulin functions as a microtubule-targeting agent.[9] It binds to the colchicine site on β-

tubulin, which inhibits the polymerization of tubulin into microtubules.[2][3] This disruption of the

microtubule network leads to cell cycle arrest in the G2/M phase, ultimately inducing apoptosis

in cancer cells.[1]
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Stock Solution Preparation

Storage

Working Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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